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Compound of Interest

(3R)-(+)-3-
(Dimethylamino)pyrrolidine

Cat. No.: B158491

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical synthesis and
purification of (3R)-(+)-3-(Dimethylamino)pyrrolidine, a chiral diamine of significant interest in
medicinal chemistry and drug development. This document details a robust synthetic pathway,
purification protocols, and the analytical methods required to ensure high purity of the final
compound.

Introduction

(3R)-(+)-3-(Dimethylamino)pyrrolidine is a valuable chiral building block in the synthesis of a
variety of pharmacologically active molecules. Its rigid pyrrolidine scaffold and the presence of
a chiral center make it a sought-after intermediate for creating compounds with specific
stereochemistry, which is often crucial for their biological activity. This guide outlines a reliable
and enantioselective synthetic route starting from a readily available chiral precursor, followed
by detailed purification and analytical procedures.

Physicochemical Properties

A summary of the key physicochemical properties of (3R)-(+)-3-(Dimethylamino)pyrrolidine is
presented in Table 1.
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Property Value

CAS Number 132958-72-6

Molecular Formula CeH1aN2

Molecular Weight 114.19 g/mol

Boiling Point 166 °C at 760 mmHg
Density 0.899 g/mL at 25 °C

Optical Activity [0]20/D +14° (c=1 in ethanol)
Refractive Index n20/D 1.4650

Enantioselective Synthesis Pathway

The preferred synthetic route to obtain (3R)-(+)-3-(Dimethylamino)pyrrolidine with high
enantiomeric purity initiates from the naturally occurring chiral amino acid, trans-4-hydroxy-L-
proline. This strategy ensures the desired (R)-stereochemistry at the C3 position of the
pyrrolidine ring from the outset. The overall synthetic workflow is depicted below.
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(Dimethylamino)pyrrolidine: An In-depth Technical Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b158491#synthesis-and-
purification-of-3r-3-dimethylamino-pyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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